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A Deep Dive into the Efficacy of OMT for Musculoskeletal and Other Conditions

Osteopathic manipulative treatment (OMT) is a hands-on approach used by osteopathic

physicians to diagnose, treat, and prevent illness or injury. This guide provides a comparative

analysis of findings from several meta-analyses on the effectiveness of OMT for various clinical

conditions, with a focus on pain and functional improvement. The data presented is intended

for researchers, scientists, and drug development professionals to offer a comprehensive

overview of the current evidence base.

I. OMT for Localized Joint Pain
A meta-analysis examining the efficacy of OMT for localized joint pain synthesized data from

three randomized controlled trials (RCTs) involving 187 patients.[1] The primary outcome

measured was the difference in pain levels between OMT and non-OMT groups.

Key Findings:

While a common effects model suggested a significant reduction in pain with OMT, the random

effects model, which accounts for heterogeneity between studies, did not show a statistically

significant difference.[1] The analysis revealed high heterogeneity (I² = 96%), indicating

substantial variability among the included studies.[1] A sub-analysis focused on shoulder pain

did, however, show a significant pain reduction with OMT.[1]

Table 1: Meta-Analysis of OMT for Localized Joint Pain
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Model
Mean Difference in
Pain (OMT vs. Non-
OMT)

95% Confidence
Interval

p-value

Common Effects

Model
-3.09 -3.57 to -2.61 <0.0001

Random Effects

Model
-1.80 -7.31 to 3.78 Not Significant

Experimental Protocols:

The methodologies of the individual RCTs included in this meta-analysis varied. A consistent

element was the comparison of OMT against a control group, which in some cases was a sham

treatment or no treatment. The specific OMT techniques, duration, and frequency of treatments

were not standardized across the studies, contributing to the high heterogeneity observed.

Logical Relationship: Study Selection Process

The PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-Analyses) flow

diagram illustrates the process of identifying and selecting studies for inclusion in a meta-

analysis.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14676022#a-meta-analysis-of-clinical-trials-on-
osteopathic-manipulative-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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